Cas no 160146-16-7 (Finrazole)
Finrazole structure
Product Name:Finrazole
CAS No:160146-16-7
MF:C18H15FN4O
MW:322.336306810379
CID:65553
PubChem ID:178036
Update Time:2025-04-18
Finrazole Chemical and Physical Properties
Names and Identifiers
-
- Finrazole
- 4-[(1R,2R)-3-(4-Fluorophenyl)-2-hydroxy-1-(1,2,4-triazol-1-yl)propyl]benzonitrile
- Benzonitrile,4-((1R,2R)-3-(4-fluorophenyl)-2-hydroxy-1-(1H-1,2,4-triazol-1-yl)propyl)-,rel
- Benzonitrile,4-(3-(4-fluorophenyl)-2-hydroxy-1-(1H-1,2,4-triazol-1-yl)propyl)-,(R*,R*)
- MPV 2213ad
- 160146-16-7
- DTXSID30166805
- Benzonitrile, 4-((1R,2R)-3-(4-fluorophenyl)-2-hydroxy-1-(1H-1,2,4-triazol-1-yl)propyl)-, rel-
- Benzonitrile, 4-(3-(4-fluorophenyl)-2-hydroxy-1-(1H-1,2,4-triazol-1-yl)propyl)-, (R*,R*)-
- SCHEMBL1649445
-
- Inchi: 1S/C18H15FN4O/c19-16-7-3-13(4-8-16)9-17(24)18(23-12-21-11-22-23)15-5-1-14(10-20)2-6-15/h1-8,11-12,17-18,24H,9H2/t17-,18-/m1/s1
- InChI Key: SLJZVZKQYSKYNV-QZTJIDSGSA-N
- SMILES: FC1C=CC(=CC=1)C[C@H]([C@@H](C1C=CC(C#N)=CC=1)N1C=NC=N1)O
Computed Properties
- Exact Mass: 322.12300
- Monoisotopic Mass: 322.123
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 438
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 74.7Ų
Experimental Properties
- Density: 1.26
- Boiling Point: 558°C at 760 mmHg
- Flash Point: 291.3°C
- Refractive Index: 1.631
- PSA: 74.73000
- LogP: 2.48188
Finrazole Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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